Cas no 40567-66-6 (1-Propanesulfonic acid, 3-(methylphenylamino)-)

• Product name: 1-Propanesulfonic acid, 3-(methylphenylamino)-
• CAS No: 40567-66-6
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 2826420
• PubChem ID: 4405681

1-Propanesulfonic acid, 3-(methylphenylamino)- Chemical and Physical Properties

Names and Identifiers

• DTXSID80402927
• SCHEMBL6310447
• 40567-66-6
• AKOS024333718
• 3-(methylanilino)-1-propanesulfonic acid
• 1-Propanesulfonic acid, 3-(methylphenylamino)-

• Inchi： InChI=1S/C10H15NO3S/c1-11(8-5-9-15(12,13)14)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3,(H,12,13,14)
• InChI Key： NFYWNYJNLDNABX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 229.07726451Da
• Monoisotopic Mass: 229.07726451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 1.3